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Compound of Interest

Compound Name: 1-Bromopyrene

Cat. No.: B033193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Bromopyrene (CAS

No. 1714-29-0), a brominated polycyclic aromatic hydrocarbon utilized in various research and

development applications, including environmental science, toxicology, and organic synthesis.

[1] Due to its hazardous properties, strict adherence to safety protocols is imperative to

minimize risk to personnel and the environment.

Hazard Identification and Classification
1-Bromopyrene is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[3][4][5]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[2][3][4][5]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation.[2][3][4][5][6]
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Signal Word: Warning[3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Bromopyrene is provided below.

Property Value

Molecular Formula C₁₆H₉Br[1][7]

Molecular Weight 281.15 g/mol [1][7]

Appearance White to yellow to tan powder[1]

Melting Point 102-105 °C[1]

Boiling Point 255 °C at 7 mmHg[1]

Density 1.578 g/cm³[1]

Solubility No data available

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for the safe handling

of 1-Bromopyrene.

Engineering Controls
Ventilation: All work with 1-Bromopyrene must be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.[8] Ensure adequate ventilation to keep

airborne concentrations below exposure limits.[9]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Bromopyrene:
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PPE Category Specification

Eye/Face Protection

Tightly-sealing safety goggles compliant with

OSHA 29 CFR 1910.133 or European Standard

EN166.[6][9][10] A face shield should be worn in

addition to goggles when handling larger

quantities or if there is a risk of splashing.[10]

Hand Protection

Chemical-resistant gloves such as nitrile or

neoprene are recommended.[10] Inspect gloves

for integrity before each use and dispose of

them immediately after contamination.[8][10]

Body Protection

A flame-resistant lab coat, fully buttoned, is

required.[8][10] A chemical-resistant apron is

recommended when handling significant

quantities.[10]

Respiratory Protection

For situations where a fume hood is not

available or in case of a spill, a NIOSH-

approved respirator with organic vapor

cartridges is necessary.[10] A dust mask of type

N95 (US) is also recommended.[4]

Safe Handling and Storage
Handling

Avoid all personal contact, including inhalation.[2]

Wear appropriate protective clothing to prevent skin and eye contact.[2][9]

Avoid the formation of dust and aerosols.[3][9]

Use only in a well-ventilated area, preferably a chemical fume hood.[2][6][9]

Do not eat, drink, or smoke when handling this product.[2]

Wash hands thoroughly with soap and water after handling.[2][8]
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Contaminated work clothing should be laundered separately before reuse.[2]

Storage
Store in a cool, dry, and well-ventilated place.[2][6][9]

Keep the container tightly closed.[2][6][9]

Store locked up.[2][3][6][9]

Store away from incompatible materials and foodstuff containers.[2]

Protect containers from physical damage and check regularly for leaks.[2]

First Aid Measures
In the event of exposure, follow these first aid protocols and seek immediate medical attention.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][5][6][8][9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[2][3][5][6][8]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids apart. Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[2][3][5][6][8][9]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][5][6]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuation: Evacuate the immediate area.[9]

Personal Protection: Wear appropriate PPE, including respiratory protection, chemical-

resistant gloves, and safety goggles.[2][9]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[3][9]

Cleanup: For dry spills, use dry clean-up procedures and avoid generating dust.[2] Sweep

up, shovel, or vacuum the material and place it into a suitable, labeled container for disposal.

[2][5][6] After cleanup, wash the area with water.[2]
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Ignition Sources: Remove all sources of ignition.[9]

Disposal Considerations
All waste containing 1-Bromopyrene must be treated as hazardous waste.[10] Dispose of

contents and container to an approved waste disposal plant in accordance with local, state,

and federal regulations.[2][6][9]

Experimental Protocols
Protocol for Weighing and Preparing Solutions of 1-
Bromopyrene

Preparation: Don all required PPE (safety goggles, face shield, chemical-resistant gloves,

and a flame-resistant lab coat). Ensure the chemical fume hood is operational.

Weighing:

Place a weigh boat on an analytical balance inside the chemical fume hood.

Tare the balance.

Carefully transfer the desired amount of 1-Bromopyrene powder to the weigh boat using

a clean spatula. Avoid creating dust.

Record the weight.

Solution Preparation:

Place a suitable container (e.g., a volumetric flask) with a stir bar inside the fume hood.

Carefully add the weighed 1-Bromopyrene to the container.

Using a funnel, add the desired solvent to the container.

Stir the mixture until the solid is completely dissolved.

If necessary, dilute to the final volume with the solvent.
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Cleanup:

Wipe down the spatula and any contaminated surfaces within the fume hood with a

suitable solvent and then with soap and water.

Dispose of the weigh boat and any contaminated wipes in a designated hazardous waste

container.

Remove and dispose of gloves in the appropriate hazardous waste stream.

Wash hands thoroughly.

Visualizations
Caption: Workflow for the safe handling of 1-Bromopyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling Precautions for 1-Bromopyrene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033193#safety-and-handling-precautions-for-1-
bromopyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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